Cas no 2770359-98-1 (2-(Adamantan-1-yl)acetohydrazide hydrochloride)
2-(Adamantan-1-yl)acetohydrazide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(adamantan-1-yl)acetohydrazide hydrochloride
- EN300-37401074
- 2770359-98-1
- 2-(Adamantan-1-yl)acetohydrazide hydrochloride
-
- Inchi: 1S/C12H20N2O.ClH/c13-14-11(15)7-12-4-8-1-9(5-12)3-10(2-8)6-12;/h8-10H,1-7,13H2,(H,14,15);1H
- InChI Key: WXJBSIWCBIDZKS-UHFFFAOYSA-N
- SMILES: Cl.O=C(CC12CC3CC(CC(C3)C1)C2)NN
Computed Properties
- Exact Mass: 244.1342410g/mol
- Monoisotopic Mass: 244.1342410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
2-(Adamantan-1-yl)acetohydrazide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37401074-1.0g |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR028A3C-50mg |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 50mg |
$54.00 | 2025-02-15 | |
| Aaron | AR028A3C-100mg |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 100mg |
$67.00 | 2025-02-15 | |
| Aaron | AR028A3C-250mg |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 250mg |
$75.00 | 2025-02-15 | |
| Aaron | AR028A3C-500mg |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 500mg |
$98.00 | 2025-02-15 | |
| Aaron | AR028A3C-1g |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 1g |
$122.00 | 2025-02-15 | |
| Aaron | AR028A3C-2.5g |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 2.5g |
$221.00 | 2025-02-15 | |
| Aaron | AR028A3C-5g |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 5g |
$371.00 | 2025-02-15 | |
| Aaron | AR028A3C-10g |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 10g |
$618.00 | 2023-12-15 | |
| 1PlusChem | 1P0289V0-50mg |
2-(adamantan-1-yl)acetohydrazide hydrochloride |
2770359-98-1 | 95% | 50mg |
$86.00 | 2024-05-07 |
2-(Adamantan-1-yl)acetohydrazide hydrochloride Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 2-(Adamantan-1-yl)acetohydrazide hydrochloride
Comprehensive Overview of 2-(Adamantan-1-yl)acetohydrazide hydrochloride (CAS No. 2770359-98-1)
2-(Adamantan-1-yl)acetohydrazide hydrochloride (CAS No. 2770359-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features an adamantane moiety, a rigid hydrocarbon cage known for its stability and lipophilicity, which enhances its potential applications in drug design. Researchers are particularly interested in its hydrazide functional group, which offers versatile reactivity for synthesizing derivatives with potential therapeutic benefits.
In recent years, the demand for adamantane-based compounds has surged, driven by their role in developing antiviral and neurodegenerative disease treatments. For instance, 2-(Adamantan-1-yl)acetohydrazide hydrochloride is often explored as a precursor for synthesizing novel small-molecule inhibitors targeting protein-protein interactions. Its hydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies. This aligns with the growing trend of optimizing drug candidates for better bioavailability and efficacy.
The compound's relevance extends to the field of medicinal chemistry, where it is frequently discussed in the context of structure-activity relationship (SAR) studies. Scientists leverage its scaffold to design molecules with enhanced binding affinity to biological targets. A common query among researchers is how the adamantane core influences the pharmacokinetic profile of derived compounds. Studies suggest that this moiety can improve metabolic stability, a critical factor in drug development pipelines.
Another hot topic linked to 2-(Adamantan-1-yl)acetohydrazide hydrochloride is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are investigating adamantane derivatives as adjuvants to enhance the efficacy of existing antibiotics. The compound's ability to modulate bacterial membranes or efflux pumps is a focal point of ongoing research, reflecting broader efforts to combat global health challenges.
From a synthetic chemistry perspective, the compound's preparation involves straightforward amide coupling and salt formation steps, making it accessible for laboratory-scale production. However, scalability and purity optimization remain key considerations for industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing 2-(Adamantan-1-yl)acetohydrazide hydrochloride, ensuring compliance with regulatory standards for research-grade materials.
Environmental and safety aspects of adamantane derivatives are also under scrutiny, particularly in green chemistry initiatives. Researchers are exploring solvent-free or catalytic methods to synthesize such compounds, reducing waste and energy consumption. This aligns with the increasing emphasis on sustainable chemistry practices in academia and industry.
In summary, 2-(Adamantan-1-yl)acetohydrazide hydrochloride (CAS No. 2770359-98-1) represents a promising scaffold in modern drug discovery. Its applications span antiviral therapy, neurodegenerative disease research, and antibiotic adjuvants, reflecting its versatility. As scientific inquiries into adamantane-based pharmacophores continue, this compound is poised to remain a valuable tool for advancing precision medicine and targeted therapeutics.
2770359-98-1 (2-(Adamantan-1-yl)acetohydrazide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)